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Compound of Interest

2'-Deoxyadenosine monohydrate-
15N5

Cat. No.: B15558546

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2'-Deoxyadenosine monohydrate-15N5, a
stable isotope-labeled nucleoside crucial for a variety of research applications. This document
details its chemical and physical properties, provides in-depth experimental protocols for its use
in mass spectrometry and nuclear magnetic resonance, and visualizes key biological pathways
and experimental workflows.

Core Data Presentation

2'-Deoxyadenosine monohydrate-15N5 is the 15N-labeled form of 2'-Deoxyadenosine
monohydrate, a naturally occurring deoxyribonucleoside and a fundamental component of
DNA.[1] The incorporation of five 15N isotopes into the adenine base makes it an invaluable
tool for tracer studies and as an internal standard in quantitative analyses.[2]

Physicochemical Properties

The following tables summarize the key quantitative data for both the unlabeled and the 15N5-
labeled 2'-Deoxyadenosine monohydrate.
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2'-Deoxyadenosine

2'-Deoxyadenosine

Property
monohydrate monohydrate-15N5
2'-Deoxyadenosine-15N5, 9-
2'-dA-H20, 9-(2-Deoxy-b-D-
) ) (2-Deoxy-B-D-
Synonyms ribofuranosyl)adenine ) )
ribofuranosyl)adenine-15N5
monohydrate
monohydrate
CAS Number 16373-93-6 Not available

Molecular Formula

C10H13Ns503-H20

C10H13®Ns03-H20

Molecular Weight 269.24 g/mol [1] ~274.22 g/mol [3]
White to off-white crystalline )
Appearance Solid
powder[1]
) Isotopic Purity: =298 atom %;
Purity =2 99% (HPLC)[1] ) )
Chemical Purity: 295% (CP)
No specific data available,
- Water: 50 mg/mL, clear, o
Solubility expected to be similar to
colorless[4]
unlabeled
Storage 0-8°C[1] -20°C
Melting Point 187-189 °C[4] No data available
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Computed Properties 2'-Deoxyadenosine 2'-Deoxyadenosine-15N5
Molecular Weight 251.24 g/mol [5] 256.21 g/mol [6]
Monoisotopic Mass 251.1018 Da 256.0870 Da

XLogP3 -1.4 -0.5[6]

Hydrogen Bond Donor Count 3 3

Hydrogen Bond Acceptor 6 5

Count

Rotatable Bond Count 2 2

Exact Mass 251.101839 g/mol 256.08701376 Da6]
Topological Polar Surface Area 120 A2 119 A[6]

Biological Significance and Applications

2'-Deoxyadenosine is a critical building block for DNA synthesis and repair.[1] Its 15N5-labeled
counterpart serves several key functions in research:

o Tracer in Metabolic Studies: It can be used to trace the metabolic fate of deoxyadenosine in
various biological systems, including studies on nucleic acid metabolism and metabolic flux
analysis.[2]

 Internal Standard for Mass Spectrometry: Due to its identical chemical behavior and distinct
mass, it is an ideal internal standard for accurate quantification of unlabeled 2'-
deoxyadenosine and its metabolites in complex biological matrices using isotope dilution
mass spectrometry.

o Biomolecular NMR: The 15N labels provide additional spectral resolution in nuclear magnetic
resonance (NMR) studies, aiding in the structural and dynamic analysis of DNA and DNA-
ligand interactions.[7]

e Drug Development: It is utilized in the development of antiviral and anticancer drugs. The
unlabeled form is known to inhibit glucose-stimulated insulin release, activate caspase-3 to
promote apoptosis, and inhibit S-adenosyl-L-homocysteine hydrolase (SAHH).[2]
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Experimental Protocols

This section provides detailed methodologies for key experiments involving 2'-
Deoxyadenosine monohydrate-15N5.

Quantification of DNA Adducts by LC-MS/MS using 15N-
labeled Internal Standards

This protocol is adapted from a method for the quantification of oxidative purine lesions in DNA
and can be applied to other DNA adducts.

Objective: To accurately quantify a specific DNA adduct (e.g., an oxidative lesion) in a biological
sample using 2'-Deoxyadenosine monohydrate-15N5 as part of the internal standard
mixture.

Materials:

DNA sample (from cells or tissues)

» 2'-Deoxyadenosine monohydrate-15N5 and other relevant 15N-labeled nucleoside
standards

e Enzymatic digestion cocktail (e.g., nuclease P1, alkaline phosphatase)
e LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

o Solvents for liquid chromatography (e.g., acetonitrile, water, formic acid)

Solid-phase extraction (SPE) cartridges for sample cleanup (optional)
Methodology:
e Preparation of Internal Standard Stock Solution:

o Accurately weigh a known amount of 2'-Deoxyadenosine monohydrate-15N5 and other
required 15N-labeled standards.

o Dissolve in an appropriate solvent (e.g., water) to a final concentration of 1 mg/mL.
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o Prepare a working solution by diluting the stock solution to a suitable concentration (e.g.,
10 pg/mL).

e DNA Extraction and Quantification:

o Extract DNA from the biological sample using a standard protocol (e.g., phenol-chloroform
extraction or a commercial Kit).

o Quantify the extracted DNA using a spectrophotometer (e.g., NanoDrop).
e Sample Preparation and Enzymatic Digestion:

o To a known amount of DNA (e.g., 10 pg), add a precise volume of the 15N-labeled internal
standard working solution.

o Add the enzymatic digestion cocktail.

o Incubate at 37°C for a specified time (e.g., 2-18 hours) to ensure complete digestion of
DNA into individual nucleosides.

o Sample Cleanup (Optional):

o If the sample matrix is complex, perform solid-phase extraction (SPE) to remove
interfering substances.

e LC-MS/MS Analysis:
o Inject the digested sample onto the LC-MS/MS system.
o Separate the nucleosides using a suitable LC gradient.

o Detect and quantify the target unlabeled nucleoside and the corresponding 15N-labeled
internal standard using multiple reaction monitoring (MRM). The MRM transitions will be
specific for the precursor and product ions of both the analyte and the internal standard.

e Data Analysis:
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o Calculate the ratio of the peak area of the unlabeled analyte to the peak area of the 15N-
labeled internal standard.

o Determine the concentration of the analyte in the original sample by comparing this ratio to
a standard curve prepared with known concentrations of the unlabeled analyte and a fixed
concentration of the internal standard.

Metabolic Labeling and Analysis of DNA Synthesis

Objective: To study the incorporation of deoxyadenosine into newly synthesized DNA in
cultured cells.

Materials:

Cell culture medium

Cultured cells of interest

2'-Deoxyadenosine monohydrate-15N5

DNA extraction kit

LC-MS/MS system

Methodology:

e Cell Culture and Labeling:

o Culture cells in standard medium to the desired confluency.

o Replace the standard medium with a medium supplemented with a known concentration
of 2'-Deoxyadenosine monohydrate-15N5 (e.g., 10 uM).

o Incubate the cells for a specific period to allow for the incorporation of the labeled
nucleoside into newly synthesized DNA. The duration will depend on the cell doubling time
and the experimental question.

o Cell Harvesting and DNA Extraction:
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o Harvest the cells by trypsinization or scraping.

o Extract genomic DNA using a commercial kit or a standard protocol.

» DNA Digestion:

o Digest the extracted DNA to individual nucleosides using an enzymatic digestion cocktail
as described in Protocol 3.1.

e LC-MS/MS Analysis:

o Analyze the digested sample by LC-MS/MS to determine the ratio of 15N5-labeled 2'-
deoxyadenosine to unlabeled 2'-deoxyadenosine.

o Data Interpretation:

o The ratio of labeled to unlabeled 2'-deoxyadenosine provides a measure of the extent of
new DNA synthesis during the labeling period.

Mandatory Visualizations
Signaling Pathways Influenced by Deoxyadenosine

The following diagram illustrates the key intracellular pathways affected by deoxyadenosine. In
a research context, 2'-Deoxyadenosine monohydrate-15N5 can be used to trace its
metabolism through these pathways.
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Caption: Intracellular pathways of 2'-Deoxyadenosine-15N5.

Experimental Workflow for Metabolic Labeling and LC-
MS/MS Analysis

This diagram outlines the typical workflow for a metabolic labeling experiment using 2'-
Deoxyadenosine monohydrate-15N5 followed by quantitative analysis.
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Caption: Workflow for 15N5-Deoxyadenosine metabolic labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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monohydrate-15N5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558546#what-is-2-deoxyadenosine-monohydrate-
15n5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemimpex.com/products/00101
https://www.medchemexpress.com/2-deoxyadenosine-monohydrate-15n5.html
https://isotope.com/nucleic-acids/2-deoxyadenosine-h2o-15n5-nlm-3895-25
https://isotope.com/nucleic-acids/2-deoxyadenosine-h2o-15n5-nlm-3895-25
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9375521.htm
https://www.eurisotop.com/2-deoxyadenosineh2o-7
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Deoxyadenosine-15N5
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Deoxyadenosine-15N5
https://pmc.ncbi.nlm.nih.gov/articles/PMC306080/
https://pmc.ncbi.nlm.nih.gov/articles/PMC306080/
https://www.benchchem.com/product/b15558546#what-is-2-deoxyadenosine-monohydrate-15n5
https://www.benchchem.com/product/b15558546#what-is-2-deoxyadenosine-monohydrate-15n5
https://www.benchchem.com/product/b15558546#what-is-2-deoxyadenosine-monohydrate-15n5
https://www.benchchem.com/product/b15558546#what-is-2-deoxyadenosine-monohydrate-15n5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558546?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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